1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(4-thiophen-2-yloxan-4-yl)methanone
• InChI: InChI=1S/C27H30N2O2S/c30-26(27(13-19-31-20-14-27)24-12-7-21-32-24)29-17-15-28(16-18-29)25(22-8-3-1-4-9-22)23-10-5-2-6-11-23/h1-12,21,25H,13-20H2
• InChI Key: ASYUTLPMGPEUIX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)C(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H30N2O2S
• Molecular Weight: 446.6 g/mol

Description

1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine (DMPT-OPC) is an organosulfur compound that has been studied for its potential applications in scientific research. DMPT-OPC is a derivative of piperazine and is composed of a diphenylmethyl group, a thiophene-2-yloxane-4-carbonyl group, and a piperazine ring. It has been studied for its wide range of biological activities, such as its anti-inflammatory, anti-oxidant, and anti-cancer properties.

Scientific Research Applications

1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine has been studied for its potential applications in scientific research. It has been studied for its anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, it has been used in the synthesis of other compounds, such as piperazine-4-thiophene-2-yloxane-4-carbonyl-1-phenylmethyl derivatives.

Mechanism of Action

The exact mechanism of action of 1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine is not yet fully understood. However, it is believed to act as a free radical scavenger, which means that it can bind to and neutralize harmful free radicals in the body. It may also act as an anti-inflammatory agent, as it has been shown to reduce the production of inflammatory cytokines.
Biochemical and Physiological Effects
1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine has been studied for its biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-1β. In addition, it has been shown to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The use of 1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine in laboratory experiments has a number of advantages. It is a relatively safe compound, with low toxicity and few side effects. In addition, it is relatively easy to synthesize and is relatively stable in solution. However, it is important to note that 1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine is a relatively new compound, and its effects on humans and other organisms are not yet fully understood.

Future Directions

The potential applications of 1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine are still being explored. Future research may focus on its potential use as an anti-cancer agent, as well as its effects on other diseases and conditions. In addition, further research may focus on the development of more efficient and cost-effective synthesis methods for 1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine. Finally, further research may focus on the development of novel derivatives of 1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine with enhanced biological activities.

Synthesis Methods

1-(diphenylmethyl)-4-[4-(thiophen-2-yl)oxane-4-carbonyl]piperazine can be synthesized through a number of methods, including the reaction of diphenylmethyl-4-thiophene-2-yloxane-4-carbonyl chloride with piperazine in the presence of a base. The reaction is carried out in a solvent such as dichloromethane. The reaction yields a yellow solid, which is then purified by recrystallization.